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Compound of Interest

Compound Name:
(R)-1-Methylpiperidine-2-

carboxylic acid

Cat. No.: B055604 Get Quote

CAS Number: 41447-17-0

This technical guide provides a comprehensive overview of (R)-1-Methylpiperidine-2-
carboxylic acid, a heterocyclic amino acid derivative of interest to researchers, scientists, and

professionals in drug development. This document details its chemical properties, synthesis,

and potential biological significance, with a focus on its role as a chiral building block in

medicinal chemistry.

Chemical and Physical Properties
(R)-1-Methylpiperidine-2-carboxylic acid, also known as (R)-N-Methylpipecolic acid, is a

chiral cyclic amino acid. Its structure consists of a piperidine ring N-methylated at position 1

and substituted with a carboxylic acid group at position 2 in the (R)-configuration. This specific

stereochemistry is crucial for its interaction with biological targets.
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Property Value Reference

CAS Number 41447-17-0 [1]

Molecular Formula C₇H₁₃NO₂ [1]

Molecular Weight 143.18 g/mol [2]

IUPAC Name
(2R)-1-methylpiperidine-2-

carboxylic acid
[2]

Synonyms

(+)-(R)-N-Methylpipecolic acid,

(2R)-1-methyl-2-

Piperidinecarboxylic acid, N-

Methyl-D-pipecolic acid

[1]
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Synthesis of Piperidine Carboxylic Acids: A General
Overview
The synthesis of piperidine carboxylic acids is a cornerstone of many pharmaceutical and

agrochemical research programs. Various synthetic strategies have been developed to access

these valuable scaffolds, often focusing on achieving high stereoselectivity.

General Synthetic Workflow
A common approach to synthesizing substituted piperidines involves the construction of the

heterocyclic ring through cyclization reactions. The following diagram illustrates a generalized

workflow for the synthesis of piperidine derivatives, which can be adapted for the production of

(R)-1-Methylpiperidine-2-carboxylic acid.
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General Synthetic Workflow for Piperidine Derivatives
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GABAergic Synapse and Action of GABA Uptake Inhibitors
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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